Cas no 647026-57-1 (1,2-Ethanediol, 1-(4-iodophenyl)-, (1S)-)

• Product Name: 1,2-Ethanediol, 1-(4-iodophenyl)-, (1S)-
• CAS No: 647026-57-1
• MF: C₈H₉IO₂
• MW: 264.060334920883
• CID: 418037
• PubChem ID: 71378999
• Update Time: 2025-04-19

1,2-Ethanediol, 1-(4-iodophenyl)-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediol, 1-(4-iodophenyl)-, (1S)-
• 647026-57-1
• DTXSID80801592
• (S)-1-(4-Iodophenyl)ethane-1,2-diol
• SCHEMBL16569535
• (1S)-1-(4-Iodophenyl)ethane-1,2-diol

• Inchi： 1S/C8H9IO2/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,10-11H,5H2/t8-/m1/s1
• InChI Key： ZNNCSCNNQXKILF-MRVPVSSYSA-N
• SMILES： IC1C=CC(=CC=1)[C@@H](CO)O

Computed Properties

• Exact Mass: 263.96427
• Monoisotopic Mass: 263.96473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46